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Introduction
Nociceptin/Orphanin FQ (N/OFQ) is a 17-amino acid neuropeptide that is the endogenous

ligand for the Nociceptin receptor (NOP), a G protein-coupled receptor with structural homology

to classical opioid receptors.[1][2][3] The N-terminal fragment, Nociceptin(1-13)amide,

represents the shortest peptide sequence that retains the potency, efficacy, and affinity of the

full-length N/OFQ peptide.[4][5] This document provides detailed application notes and

protocols for the intracerebroventricular (i.c.v.) administration of Nociceptin(1-13)amide to study

its central effects.

Intracerebroventricular administration is a critical technique for investigating the direct central

nervous system effects of pharmacologically active agents that do not readily cross the blood-

brain barrier.[6][7] When administered centrally, Nociceptin(1-13)amide has been shown to

produce a range of effects, including hyperalgesia and alterations in locomotor activity and food

intake.[4][5][8] These actions are mediated through the NOP receptor, which is widely

expressed in the brain and spinal cord.[1][3][4]
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In Vivo Effects of Intracerebroventricularly Administered
Nociceptin Analogues in Rodents
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Compound Species
Administrat
ion Route

Dose Range
Observed
Effect

Reference

N/OFQ Mouse i.c.v. 0.1 - 10 nmol

Dose-

dependent

hyperphagia

(bell-shaped

curve, max

effect at 1

nmol)

[9]

N/OFQ Mouse i.c.v. Not specified

Hyperalgesia,

reversal of

opioid-

induced

analgesia

[8]

UFP-112 Mouse i.c.v. 1 - 100 pmol

Pronociceptiv

e effect, long-

lasting

reduction in

locomotor

activity

[4]

[Nphe1]NC(1-

13)NH2
Mouse i.c.v. 3 - 30 nmol

Dose-

dependent

antinociceptio

n

[8]

[Sar2]NC(1-

13)NH2
Mouse i.c.v. 2.5 nmol

Significant

hyperalgesia
[10]

Morphine Mouse i.c.v. 1 - 10 nmol

Dose-

dependent

increase in

tail

withdrawal

latency

[8]
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In Vitro Activity of Nociceptin(1-13)amide and Related
Peptides

Compound Preparation Assay
Potency
(pEC50)

Intrinsic
Activity (α)

Reference

[F/G]NC(1-

13)NH2

Rat

Cerebrocortic

al Slices

Glutamate

Release

Inhibition

7.39 Not specified [11]

[F/G]NC(1-

13)NH2

Rat Vas

Deferens

Inhibition of

Electrically

Induced

Twitches

6.84 0.19 [11]

[Sar2]NC(1-

13)NH2

Mouse Vas

Deferens

Inhibition of

Electrically

Induced

Contraction

6.14 Not specified [10]

N/OFQ(1-

13)NH2

CHO cells

expressing

NOP receptor

cAMP

Accumulation

Inhibition

Not specified Full Agonist [12]

[F/G]NC(1-

13)NH2

CHO cells

expressing

NOP receptor

cAMP

Accumulation

Inhibition

Not specified
Partial

Agonist
[12]

Signaling Pathway
Activation of the NOP receptor by Nociceptin(1-13)amide primarily involves coupling to

inhibitory G proteins (Gi/o). This interaction leads to the inhibition of adenylyl cyclase, resulting

in decreased intracellular cyclic AMP (cAMP) levels. Additionally, NOP receptor activation can

modulate ion channels and engage other signaling cascades, such as the mitogen-activated

protein kinase (MAPK) pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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